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Compound of Interest

Compound Name: Barium caprate

Cat. No.: B15350513 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Barium caprate, the barium salt of capric acid, is an organometallic compound with a history of

utility in industrial applications. While its direct application in pharmaceuticals is not well-

documented, the known properties of its constituent components—barium and capric acid—

suggest potential avenues for exploration in drug development. This technical guide provides a

comprehensive overview of the established industrial uses of barium caprate and explores its

hypothetical applications in the pharmaceutical sector. The content herein is intended to serve

as a foundational resource for researchers and professionals interested in the further

investigation of this compound.

Core Chemical and Physical Properties
Barium caprate, also known as barium decanoate, is a metal soap. Metal soaps are defined

as the salts of a fatty acid and a metal. The properties of barium caprate are dictated by the

nature of the divalent barium ion and the C10 fatty acid, capric acid.
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Property Value Reference

Chemical Formula C₂₀H₃₈BaO₄ [No specific citation found]

Molecular Weight 479.84 g/mol [No specific citation found]

Appearance Typically a white powder [No specific citation found]

Solubility

Generally insoluble in water,

soluble in certain organic

solvents

[No specific citation found]

Established Industrial Applications
The primary applications of barium caprate and other barium fatty acid salts are in the polymer

and lubricant industries.

Heat Stabilizer for Polyvinyl Chloride (PVC)
Barium caprate functions as a heat stabilizer for PVC. During the processing of PVC at high

temperatures, the polymer undergoes degradation, releasing hydrochloric acid (HCl). This

process is autocatalytic, meaning the released HCl accelerates further degradation. Metal

soaps like barium caprate are added to prevent this.[1][2]

Mechanism of Action:

The stabilization mechanism of barium soaps in PVC is primarily attributed to their ability to

neutralize the released HCl.[3][4] This prevents the autocatalytic degradation of the polymer.

Barium soaps are often used in combination with other metal soaps, such as cadmium or zinc

soaps, to achieve a synergistic stabilizing effect that provides both good initial color and long-

term stability.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://kingstarmold.com/pvc-heat-stabilizers-classification-mechanisms-key-insights-for-formulation/
https://kingstarmold.com/pvc-heat-stabilizers-classification-mechanisms-key-insights-for-formulation/
https://www.pvcchemical.com/info/the-mechanism-of-action-of-pvc-stabilizer-103112574.html
https://www.pvcchemical.com/info/pvc-stabilizer-the-stabilization-mechanism-of-53350806.html
https://www.pvcchemical.com/info/pvc-stabilizer-the-stabilization-mechanism-of-53350806.html
https://www.benchchem.com/product/b15350513#exploratory-research-on-barium-caprate-applications
https://www.benchchem.com/product/b15350513#exploratory-research-on-barium-caprate-applications
https://www.benchchem.com/product/b15350513#exploratory-research-on-barium-caprate-applications
https://www.benchchem.com/product/b15350513#exploratory-research-on-barium-caprate-applications
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15350513?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15350513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

